Cas no 261763-16-0 (3-Chloro-2-fluoro-6-(trifluoromethyl)phenylacetonitrile)

• Product Name: 3-Chloro-2-fluoro-6-(trifluoromethyl)phenylacetonitrile
• CAS No: 261763-16-0
• MF: C₉H₄ClF₄N
• MW: 237.58137512207
• CID: 247400
• PubChem ID: 2773778
• Update Time: 2025-04-19

3-Chloro-2-fluoro-6-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-(trifluoromethyl)phenylacetonitrile
• 2-(3-chloro-2-fluoro-6-(trifluoromethyl)phenyl)acetonitrile
• 2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetonitrile
• Benzeneacetonitrile,3-chloro-2-fluoro-6-(trifluoromethyl)-
• 261763-16-0
• FT-0655341
• MFCD01631347
• AKOS015890083
• AC-4189
• WUGOTINVGOAFKL-UHFFFAOYSA-N
• A21806
• (3-Chloro-2-fluoro-6-trifluoromethyl-phenyl)-acetonitrile
• DTXSID90378705
• DB-067563
• Benzeneacetonitrile, 3-chloro-2-fluoro-6-(trifluoromethyl)-

• MDL： MFCD01631347
• Inchi： 1S/C9H4ClF4N/c10-7-2-1-6(9(12,13)14)5(3-4-15)8(7)11/h1-2H,3H2
• InChI Key： WUGOTINVGOAFKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(CC#N)C=1F

Computed Properties

• Exact Mass: 236.99700
• Monoisotopic Mass: 236.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 2.087
• Boiling Point: 211.9°Cat760mmHg
• Flash Point: 82°C
• Refractive Index: 1.463
• PSA: 23.79000
• LogP: 3.56398